Cas no 389-08-2 (Nalidixic acid)

Nalidixic acid is 7-methyl-1-ethyl-4-oxo-1,4-dihydro-1,8-nalidixic-3-carboxylic acid, which is a light yellow crystalline powder Soluble in chloroform, slightly soluble in alcohol \ strong alkali solution, almost insoluble in water and ether< Br>
Nalidixic acid structure
Nalidixic acid structure
Nalidixic acid
389-08-2
C12H12N2O3
232.2353
MFCD00006884
37177
24897864

Nalidixic acid Properties

Names and Identifiers

    • Nalidixic acid
    • 1,4-Dihydro-1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid
    • 1-ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid
    • Cetrimide Nalidixic acid Agar Supplement
    • 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
    • 5,5-Diphenylimidazolidine-2,4-dione
    • 1,4-Dihydro-1-ethyl-7-Methyl-4-oxo-1,-naphthyridine-3-carboxylic acid
    • 3-Carboxy-1-ethyl-7-Methyl-1,8-naphthyridin-4-
    • cybis
    • nalix
    • negram
    • NOGRAM
    • poleon
    • uriben
    • Urisal
    • uroman
    • uroneg
    • uropan
    • Nevigramon
    • Nalidixin
    • Uronidix
    • Nalidixate
    • Innoxalon
    • Nalitucsan
    • Nalidixan
    • Sicmylon
    • Unaserus
    • NegGram
    • Nalidic acid
    • Nalidixinic acid
    • Wintomylon
    • Nalurin
    • Naxuril
    • Jicsron
    • Dixinal
    • Dixiben
    • Acide nalidixique
    • Nalidicron
    • Specifin
    • Specifen
    • Nicelate
    • Narigix
    • Urodixin
    • Uriclar
    • Uralgin
    • Kusnarin
    • Betaxina
    • Naldixic acid
    • Acido nalidixico
    • Acidum nalidixicum
    • E
    • Eucistin
    • Acide nalidixico
    • Acido nalid
    • 1-Ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic Acid
    • Acido nalidissico [DCIT]
    • Nalidixic acid, >=98%
    • SCHEMBL21736
    • WIN-18320
    • Tox21_302754
    • 1-Ethyl-1,8-naphthyridine-3-carboxilic acid
    • BIDD:GT0529
    • Nalidixic acid (JP17/USP/INN)
    • Nalidixic acid, analytical standard
    • Nalidixic
    • NALIDIXIC ACID [EP IMPURITY]
    • SDCCGSBI-0050814.P004
    • Win 18320
    • HMS2092K04
    • MLS004820190
    • 1, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-
    • NCGC00018181-02
    • HMS3656K05
    • Acide 1-etil-7-metil-1,8-naftiridin-4-one-3-carbossilico [Italian]
    • SBI-0050814.P003
    • NALIDIXIC ACID [WHO-DD]
    • CHEBI:100147
    • HMS500C20
    • AS-13289
    • NALIDIXIC ACID (MART.)
    • 1,8-Naphthyridine-3-carboxylic acid, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-
    • Spectrum2_001360
    • SR-01000003086-6
    • HMS3374G11
    • NALIDIXIC ACID [MART.]
    • Tox21_110835
    • EINECS 206-864-7
    • Eucisten
    • D91720
    • NCGC00021730-03
    • NCGC00021730-06
    • NCGC00018181-06
    • Acido nalidixico (INN-Spanish)
    • Q281082
    • SR-01000003086-10
    • S2328
    • 1-Aethyl-7-methyl-1,8-naphthyridin-4-on-3-karbonsaeure [German]
    • 1-Ethyl-1,8-naphthyridine-3-carboxylic acid
    • HMS1921G10
    • EN300-20573
    • NCI-C56199
    • NCGC00018181-12
    • VU0239598-6
    • NALIDIXIC ACID [INN]
    • HMS2232H24
    • Pharmakon1600-01500756
    • D00183
    • NCI60_041807
    • WIN 183203
    • NCGC00018181-04
    • BB 0242389
    • SMR000058264
    • 1-ETHYL-7-METHYL-4-OXO-1,4-DIHYDRO[1,8]NAPHTHYRIDINE-3-CARBOXYLIC ACID
    • SPBio_002034
    • KBio2_003966
    • Nalidixic acid 1000 microg/mL in Methanol
    • Acidum nalidixicum (INN-Latin)
    • 1-Ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxilic acid
    • Nalidixic acid, meets USP testing specifications
    • 3-CARBOXY-1-ETHYL-7-METHYL-1,8-NAPTHIDIN-4-ONE
    • Acide nalidixique [INN-French]
    • 1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid
    • 389-08-2
    • CCG-39298
    • NCGC00018181-07
    • Prestwick0_000187
    • KBioGR_001333
    • 1,8-Naphthyridine-3-carboxylic acid,1-ethyl-1,4-dihydro-7-methyl-4-oxo-
    • HMS561K17
    • FT-0603390
    • N0490
    • MLS000028504
    • KBio3_001109
    • Spectrum3_000075
    • NSC-757432
    • Nalidixic acid (NegGram)
    • 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
    • NC00494
    • 1-ETHYL-7-METHYL-1,4-DIHYDRO-1,8-NAPTHYRIDIN-4-ONE-CARBOXYLIC ACID
    • SR-01000003086
    • MLS006011875
    • MLS002303041
    • Z104478940
    • MFCD00006884
    • nalidixic-acid
    • NSC-82174
    • Maybridge1_007101
    • Nalidixic acid, United States Pharmacopeia (USP) Reference Standard
    • CHEMBL5
    • NCGC00259028-01
    • DivK1c_000058
    • NINDS_000058
    • Wintron
    • 1-Ethyl-7-methyl-1,4-dihydro-1,8-naphthyridin-4-one-3-carboxylic acid
    • 3-Carboxy-1-ethyl-7-methyl-1,8-naphthidin-4-one
    • Innoxalomn
    • SW219624-1
    • Nalidixic acid, Antibiotic for Culture Media Use Only
    • NCGC00018181-05
    • HSDB 3241
    • 1-ethyl-7-methyl-4-oxo-[1,8]naphthyridine-3-carboxylic acid
    • Acid, Nalidixic
    • NALIDIXIC ACID [MI]
    • WLN: T66 BN EV JNJ B2 DVQ I1
    • Oprea1_010545
    • 1-Ethyl-7-methyl-1,8-naphthyridin-4-one-3-carboxylic acid
    • Spectrum_000918
    • 1,4-Dihydro-1-ethyl-7-methyl-1,8-naphthyridin-4-one-3-carboxylic acid
    • Lopac0_000837
    • AKOS000120074
    • NSC757432
    • NALIDIXIC ACID [JAN]
    • NCGC00018181-08
    • Acide nalidixique (INN-French)
    • Tox21_201477
    • NegGram (TN)
    • KBio2_006534
    • Acide nalidixico [Italian]
    • 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-[1,8]naph thyridine-3-carboxylic acid
    • KBioSS_001398
    • SPECTRUM1500756
    • Nalidixic acid (USAN:USP:INN:BAN:JAN)
    • BSPBio_001889
    • KBio1_000058
    • WIN 18,320
    • DTXSID3020912
    • F0850-6751
    • 5-25-07-00384 (Beilstein Handbook Reference)
    • N-1200
    • NCIOpen2_004342
    • NCGC00021730-07
    • UNII-3B91HWA56M
    • DTXCID70912
    • NALIDIXICACID
    • Spectrum4_000817
    • InChI=1/C12H12N2O3/c1-3-14-6-9(12(16)17)10(15)8-5-4-7(2)13-11(8)14/h4-6H,3H2,1-2H3,(H,16,17
    • Nalidixic acid, European Pharmacopoeia (EP) Reference Standard
    • NALIDIXIC ACID [USP IMPURITY]
    • 1-ETHYL-1,4-DIHYDRO-7-METHYL-4-OXO-1,8-NAPTHYRIDINE-3-CARBOXYLIC ACID
    • BDBM21691
    • Prestwick2_000187
    • HY-B0398
    • BSPBio_000113
    • Tox21_110835_1
    • SY049448
    • Nalidixic acid 100 microg/mL in Acetonitrile
    • SPBio_001579
    • Opera_ID_1064
    • Prestwick1_000187
    • SR-01000003086-4
    • Acido nalidixico [INN-Spanish]
    • Nalidixic acid 100 microg/mL in Methanol
    • Acidum nalidixicum [INN-Latin]
    • CAS-389-08-2
    • 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-(1,8)naphthyridine-3-carboxylic acid
    • MLS001148578
    • NALIDIXIC ACID [USAN]
    • NCGC00018181-09
    • NCGC00021730-04
    • KBio2_001398
    • HMS3259O13
    • CCRIS 2365
    • NCGC00018181-01
    • Nalidixinsaure
    • NCGC00021730-05
    • 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid
    • NALIDIXIC ACID (EP IMPURITY)
    • NCGC00018181-13
    • BPBio1_000125
    • 1-Aethyl-7-methyl-1,8-naphthyridin-4-on-3-karbonsaeure
    • 3-Carboxy-1-ethyl-7-methyl-1,8-naphthyridin-4-one
    • DB00779
    • NALIDIXIC ACID [HSDB]
    • Nalidixic acid [USAN:USP:INN:BAN:JAN]
    • BRD-K47886988-323-03-0
    • Acide 1-etil-7-metil-1,8-naftiridin-4-one-3-carbossilico
    • BRN 0750515
    • Prestwick3_000187
    • UPCMLD-DP129:001
    • NS00009829
    • 1-ethyl-7-methyl-4-oxo-1
    • Acido nalidissico
    • 3B91HWA56M
    • GTPL12773
    • NCGC00018181-03
    • NCGC00256581-01
    • NALIDIXIC ACID [VANDF]
    • NALIDIXIC ACID [ORANGE BOOK]
    • IDI1_000058
    • Acide nalidixique [French]
    • wil 18,320
    • SMR004703506
    • C05079
    • UPCMLD-DP129
    • J01MB02
    • Nalidixane
    • NSC82174
    • NCGC00018181-10
    • NALIDIXIC ACID (USP IMPURITY)
    • Spectrum5_001540
    • Nalidixic acid (JP18/USP/INN)
    • BRD-K47886988-001-22-2
    • BBL012279
    • ALBB-021275
    • STK735579
    • DB-049349
    • BRD-K47886988-001-21-4
    • +Expand
    • MFCD00006884
    • MHWLWQUZZRMNGJ-UHFFFAOYSA-N
    • 1S/C12H12N2O3/c1-3-14-6-9(12(16)17)10(15)8-5-4-7(2)13-11(8)14/h4-6H,3H2,1-2H3,(H,16,17)
    • O=C1C(C(=O)O[H])=C([H])N(C([H])([H])C([H])([H])[H])C2=C1C([H])=C([H])C(C([H])([H])[H])=N2

Computed Properties

  • 232.08500
  • 1
  • 5
  • 2
  • 232.084792
  • 17
  • 378
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.4
  • 5
  • 0
  • 70.5

Experimental Properties

  • 1.42300
  • 72.19000
  • 6359
  • 1.6660 (estimate)
  • 0.1 g/L (23 ºC)
  • 413.1°C at 760 mmHg
  • 227-229 °C (lit.)
  • 0.0±1.0 mmHg at 25°C
  • 203.6 °C
  • chloroform: 20 mg/mL, clear
  • Not available
  • Stable. Incompatible with strong oxidizing agents.
  • Not available
  • 1.2243 (rough estimate)

Nalidixic acid Security Information

  • GHS08 GHS08
  • QN2885000
  • 2
  • S22;S24;S36/37;S45
  • S22-S36/37-S45-S24
  • R40; R42/43; R63
  • Xn Xn
  • NONH for all modes of transport
  • H334
  • P261,P342+P311
  • warning
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • 22
  • Danger
  • LD50 in mice (mg/kg): 3300 orally; 500 s.c.; 176 i.v. (Lesher, 1962)
  • 8-10-23

Nalidixic acid Customs Data

  • 2933990090
  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Nalidixic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00I85Y-1mg
1,8-Naphthyridine-3-carboxylic acid,1-ethyl-1,4-dihydro-7-methyl-4-oxo-
389-08-2 98%
1mg
$4.00 2024-05-03
A2B Chem LLC
AI49590-1mg
1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
389-08-2 98%
1mg
$4.00 2024-04-20
Ambeed
A821895-5g
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
389-08-2 98%
5g
$18.0 2024-05-31
Apollo Scientific
BIN0134-25g
Nalidixic acid
389-08-2
25g
£25.00 2024-07-21
Chemenu
CM110208-25g
Nalidixic Acid
389-08-2 95%
25g
$58 2023-01-06
ChemScence
CS-2493-500mg
Nalidixic acid
389-08-2 99.99%
500mg
$55.0 2022-04-27
Cooke Chemical
A6157012-5G
Nalidixic acid
389-08-2 98%
5g
RMB 103.20 2023-09-07
DC Chemicals
DCAPI1173-100 mg
Nalidixic acid (NegGram)
389-08-2 >99%
100mg
$250.0 2022-02-28
Enamine
EN300-20573-0.05g
1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
389-08-2 98%
0.05g
$19.0 2023-07-09
FUJIFILM
147-09641-5G
Nalidixic Acid
389-08-2
5g
JPY 5500 2023-09-15

Nalidixic acid Suppliers

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:389-08-2)
WANG HUA
13667159345
13667159345@163.com
HU BEI QI FEI YI YAO HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:389-08-2)
LIU JING LI : 1 8 7 0 2 7 6 2 2 5 1
18702762251
1438980033@qq.com
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:389-08-2)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
Shanghai Titan Scientific Co., Ltd.
Audited Supplier Audited Supplier
(CAS:389-08-2)
TAN SUO PING TAI
18365033617
zhangsn@titansci.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:389-08-2)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:389-08-2)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:389-08-2)
A LA DING
anhua.mao@aladdin-e.com

Nalidixic acid Related Literature

Related Categories

Recommended suppliers
Amadis Chemical Company Limited
(CAS:389-08-2)Nalidixic acid
A947778
99%
100g
513.0